Cas no 53653-64-8 (1-(4-aminobutyl)pyrrolidin-2-one)

• Product Name: 1-(4-aminobutyl)pyrrolidin-2-one
• CAS No: 53653-64-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 1583977
• PubChem ID: 3041220
• Update Time: 2025-04-21

1-(4-aminobutyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminobutyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(4-aminobutyl)-
• 53653-64-8
• DTXSID10201889
• AKOS000153456
• SCHEMBL4401518
• 1-(4-Aminobutyl)-2-pyrrolidinone

• Inchi： 1S/C8H16N2O/c9-5-1-2-6-10-7-3-4-8(10)11/h1-7,9H2
• InChI Key： NJMVKNDAEBCSSC-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCCCN

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33